Manganese(II) phosphate

• IUPAC Name: manganese(2+);diphosphate
• InChI: InChI=1S/3Mn.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• InChI Key: ZKCBQOQPFCSEFF-UHFFFAOYSA-H
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mn+2].[Mn+2].[Mn+2]
• Molecular Formula: Mn3(PO4)2, Mn3O8P2
• DSSTOX Substance ID: DTXSID20872544
• Molecular Weight: 354.76 g/mol
• CAS No.: 14154-09-7

Description

Manganese(II) phosphate is an inorganic compound with the chemical formula Mn₃(PO₄)₂. It is a significant compound in various industrial applications, particularly as a constituent of manganese-based phosphate conversion coatings . These coatings are known for their ability to protect metals from corrosion and wear.

Scientific Research Applications

Manganese(II) phosphate has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various chemical reactions, including electrocatalytic water oxidation.

Biology: Manganese-based compounds are studied for their role in biological systems, particularly in photosynthesis where manganese clusters are crucial for water oxidation.

Medicine: Manganese-derived biomaterials are explored for tumor diagnosis and therapy, including magnetic resonance imaging (MRI) contrast agents.

Industry: this compound is used in coatings to protect metals from corrosion and wear, particularly in the oil and gas industry, firearms and ordnance, aerospace, gears and bearings, and marine equipment.

Mechanism of Action

The fire retardant action of an APP/MnO2 mixture in PA‐6 is twofold. On the one hand, this additive promotes involvement of the polymer in the charring and, on the other, the formed manganese phosphate glasses improve the thermo‐insulating properties of the intumescent char on the surface of burning PA‐6.

Safety and Hazards

Manganese(II) phosphate may cause damage to organs through prolonged or repeated exposure. It is toxic to aquatic life with long-lasting effects. It is also advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

Manganese(II) phosphate has been used as a water oxidation catalyst. The structural flexibility in Mn3(PO4)2·3H2O could stabilize the Jahn–Teller-distorted Mn (III) and thus facilitate Mn (II) oxidation. This study provides valuable insights into the interplay between atomic structure and catalytic activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese(II) phosphate can be synthesized through several methods. One common method involves the reaction of manganese(II) sulfate with sodium phosphate under controlled conditions. The reaction typically occurs in an aqueous solution, and the resulting this compound precipitates out of the solution .

Industrial Production Methods: In industrial settings, manganese phosphating is performed using an immersion method. The process involves several steps, including degreasing and cleaning, water rinses, pickling in mineral acid, activation, manganese phosphating, and lubrication using oils or emulsion . The manganese phosphating step is typically carried out in a bath of dilute phosphoric acid at approximately 95°C for about 5–20 minutes .

Chemical Reactions Analysis

Types of Reactions: Manganese(II) phosphate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized to higher oxidation states of manganese using strong oxidizing agents such as potassium permanganate.

Reduction: It can be reduced back to manganese(II) using reducing agents like hydrogen gas or sodium borohydride.

Substitution: this compound can participate in substitution reactions where phosphate ions are replaced by other anions under suitable conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of manganese(III) or manganese(IV) compounds .

Comparison with Similar Compounds

Manganese(II) phosphate can be compared with other similar compounds such as iron(III) phosphate, cobalt(II) phosphate, and nickel(II) phosphate. These compounds share similar properties and applications but differ in their specific chemical behaviors and efficiencies. For example:

Iron(III) Phosphate: Often used in similar corrosion-resistant coatings but has different oxidation states and reactivity.

Cobalt(II) Phosphate: Known for its catalytic properties in different types of reactions.

Nickel(II) Phosphate: Used in similar industrial applications but has distinct electrochemical properties.

This compound stands out due to its unique combination of properties, making it particularly effective in applications requiring both corrosion resistance and catalytic activity.